Cas no 120715-53-9 (4,5-dibromo-3-methoxythiophene-2-carboxylic acid)

• Product Name: 4,5-dibromo-3-methoxythiophene-2-carboxylic acid
• CAS No: 120715-53-9
• MF: C₆H₄Br₂O₃S
• MW: 315.96715927124
• MDL: MFCD26129618
• CID: 3684719
• PubChem ID: 66697784
• Update Time: 2025-05-28

4,5-dibromo-3-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4,5-dibromo-3-methoxy-
• 4,5-dibromo-3-methoxythiophene-2-carboxylic acid
• VEA71553
• CS-0442407
• 120715-53-9
• SCHEMBL476321
• 853-705-8
• G27668
• EN300-269833
• 4,5-Dibromo-3-methoxythiophene-2-carboxylicacid

• MDL： MFCD26129618
• Inchi： 1S/C6H4Br2O3S/c1-11-3-2(7)5(8)12-4(3)6(9)10/h1H3,(H,9,10)
• InChI Key： KRPZDVMWQRIHOA-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C(=O)O)=C1OC)Br

Computed Properties

• Exact Mass: 315.82274g/mol
• Monoisotopic Mass: 313.82479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4,5-dibromo-3-methoxythiophene-2-carboxylic acid

Comprehensive Overview of 4,5-Dibromo-3-methoxythiophene-2-carboxylic Acid (CAS No. 120715-53-9)

4,5-Dibromo-3-methoxythiophene-2-carboxylic acid (CAS No. 120715-53-9) is a halogenated thiophene derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound, characterized by its brominated thiophene core and methoxy-carboxylic acid functional groups, has garnered attention for its unique reactivity and versatility. Researchers and industries frequently search for synthesis methods, applications in drug discovery, and material properties related to this molecule, reflecting its growing importance in advanced chemical research.

The structural features of 4,5-dibromo-3-methoxythiophene-2-carboxylic acid make it a valuable intermediate in the development of heterocyclic compounds. Its bromine substituents facilitate cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex organic frameworks. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the demand for sustainable chemical processes.

In pharmaceutical research, this compound is explored for its potential as a bioactive scaffold. Its thiophene backbone is a common motif in drugs targeting inflammation and microbial infections. Queries like "thiophene derivatives in medicine" or "CAS 120715-53-9 applications" highlight its relevance. Additionally, its carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or polymer conjugates for enhanced drug delivery.

Material scientists leverage 4,5-dibromo-3-methoxythiophene-2-carboxylic acid in designing conductive polymers and organic semiconductors. The compound’s ability to participate in π-conjugated systems makes it suitable for optoelectronic devices, such as OLEDs or solar cells. Searches for "thiophene-based materials" or "halogenated organic semiconductors" often lead to discussions about this molecule’s role in advancing renewable energy technologies.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing CAS 120715-53-9. Purity and stability under varying conditions are frequently studied, addressing common concerns about storage recommendations and handling protocols. These aspects are vital for ensuring reproducibility in research and industrial applications.

In summary, 4,5-dibromo-3-methoxythiophene-2-carboxylic acid (CAS No. 120715-53-9) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern synthetic strategies and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial innovation.